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2-[(1S,2R,3S)-3-methyl-2-(nitromethyl)-5-oxocyclopentyl]acetic acid 2-[(1S,2R,3S)-3-methyl-2-(nitromethyl)-5-oxocyclopentyl]acetic acid
Brand Name: Vulcanchem
CAS No.: 123000-45-3
VCID: VC20855849
InChI: InChI=1S/C9H13NO5/c1-5-2-8(11)6(3-9(12)13)7(5)4-10(14)15/h5-7H,2-4H2,1H3,(H,12,13)/t5-,6-,7+/m0/s1
SMILES: CC1CC(=O)C(C1C[N+](=O)[O-])CC(=O)O
Molecular Formula: C9H13NO5
Molecular Weight: 215.2 g/mol

2-[(1S,2R,3S)-3-methyl-2-(nitromethyl)-5-oxocyclopentyl]acetic acid

CAS No.: 123000-45-3

Cat. No.: VC20855849

Molecular Formula: C9H13NO5

Molecular Weight: 215.2 g/mol

* For research use only. Not for human or veterinary use.

2-[(1S,2R,3S)-3-methyl-2-(nitromethyl)-5-oxocyclopentyl]acetic acid - 123000-45-3

Specification

CAS No. 123000-45-3
Molecular Formula C9H13NO5
Molecular Weight 215.2 g/mol
IUPAC Name 2-[(1S,2R,3S)-3-methyl-2-(nitromethyl)-5-oxocyclopentyl]acetic acid
Standard InChI InChI=1S/C9H13NO5/c1-5-2-8(11)6(3-9(12)13)7(5)4-10(14)15/h5-7H,2-4H2,1H3,(H,12,13)/t5-,6-,7+/m0/s1
Standard InChI Key YPCIKCQPODDZAT-LYFYHCNISA-N
Isomeric SMILES C[C@H]1CC(=O)[C@H]([C@@H]1C[N+](=O)[O-])CC(=O)O
SMILES CC1CC(=O)C(C1C[N+](=O)[O-])CC(=O)O
Canonical SMILES CC1CC(=O)C(C1C[N+](=O)[O-])CC(=O)O

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